Cas no 1934915-13-5 (benzyl 2-(azetidin-3-yl)aminoacetate)

Benzyl 2-(azetidin-3-yl)aminoacetate is a versatile intermediate in organic synthesis, particularly valuable for its azetidine moiety, which imparts conformational rigidity and enhanced binding affinity in pharmaceutical applications. The ester functionality (benzyl group) offers selective deprotection opportunities, enabling controlled derivatization. Its structural features make it suitable for constructing bioactive molecules, including protease inhibitors and receptor modulators. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further enhance its utility in medicinal chemistry and peptide mimetics. Its synthetic flexibility allows for efficient incorporation into complex scaffolds, making it a practical choice for researchers targeting novel therapeutic agents.

benzyl 2-(azetidin-3-yl)aminoacetate structure

1934915-13-5 structure

Product Name:benzyl 2-(azetidin-3-yl)aminoacetate

CAS No:1934915-13-5

MF:C₁₂H₁₆N₂O₂

MW:220.267642974854

CID:5246724

Update Time:2025-06-14

benzyl 2-(azetidin-3-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

- Glycine, N-3-azetidinyl-, phenylmethyl ester
- benzyl 2-(azetidin-3-yl)aminoacetate
- Inchi： 1S/C12H16N2O2/c15-12(8-14-11-6-13-7-11)16-9-10-4-2-1-3-5-10/h1-5,11,13-14H,6-9H2
- InChI Key： NUHIMMLGLDOOPP-UHFFFAOYSA-N
- SMILES： C(OCC1=CC=CC=C1)(=O)CNC1CNC1

benzyl 2-(azetidin-3-yl)aminoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-258481-1.0g	benzyl 2-[(azetidin-3-yl)amino]acetate	1934915-13-5		1.0g	$0.0	2023-03-01
Enamine	EN300-258481-1g	benzyl 2-[(azetidin-3-yl)amino]acetate	1934915-13-5		1g	$0.0	2023-09-14

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Additional information on benzyl 2-(azetidin-3-yl)aminoacetate

Comprehensive Analysis of Benzyl 2-(Azetidin-3-yl)aminoacetate (CAS No. 1934915-13-5): Properties, Applications, and Industry Trends

The compound benzyl 2-(azetidin-3-yl)aminoacetate (CAS No. 1934915-13-5) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. As a derivative of azetidine, this molecule combines the reactivity of an aminoacetate ester with the constrained ring system of azetidine, making it a valuable intermediate in drug discovery and material science. Its CAS number 1934915-13-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global databases.

Recent trends in organic synthesis highlight the growing demand for azetidine-containing compounds, driven by their potential in modulating biological activity. The benzyl ester moiety in benzyl 2-(azetidin-3-yl)aminoacetate enhances solubility and stability, addressing common challenges in peptide mimetics and prodrug design. Industry reports indicate a surge in patents referencing 1934915-13-5, particularly in oncology and neurology applications, aligning with the rise of targeted therapies.

From a synthetic perspective, the azetidin-3-yl group offers steric control for selective functionalization, a feature exploited in asymmetric catalysis. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1934915-13-5 solubility data," reflecting practical concerns in formulation development. Analytical studies confirm that benzyl 2-(azetidin-3-yl)aminoacetate exhibits favorable logP values (predicted 1.8-2.2), supporting its use in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.

Environmental and regulatory considerations for 1934915-13-5 remain compliant with REACH and FDA guidelines, as evidenced by its inclusion in several Investigational New Drug (IND) applications. The compound's aminoacetate functionality enables bioconjugation strategies, a technique dominating discussions in ADC (antibody-drug conjugate) development forums. Stability studies under physiological pH conditions (6.0-7.4) show promising results, with degradation profiles comparable to approved benzyl-protected active pharmaceutical ingredients.

Emerging applications include the use of benzyl 2-(azetidin-3-yl)aminoacetate in polymer chemistry, where its dual functional groups facilitate crosslinking in biodegradable hydrogels. This aligns with the sustainable chemistry movement, answering frequent queries like "biocompatible azetidine monomers" or "green synthesis of 1934915-13-5." Computational modeling suggests potential as a kinase inhibitor scaffold, with particular relevance to tyrosine kinase-associated pathways—a major focus area in precision medicine initiatives.

Supply chain data reveals increasing availability of CAS 1934915-13-5 through specialty chemical distributors, with purity standards typically exceeding 97% (HPLC). This accessibility supports its adoption in high-throughput screening libraries. Comparative analyses with related azetidine carboxylates demonstrate superior metabolic stability in hepatocyte assays, a key consideration for medicinal chemists optimizing compound half-lives.

In conclusion, benzyl 2-(azetidin-3-yl)aminoacetate represents a multifaceted building block with expanding utility across therapeutic and material science domains. Its CAS registry number 1934915-13-5 serves as an essential reference point for interdisciplinary research, bridging gaps between synthetic methodology development and applied biomedical innovation. Ongoing investigations into its physicochemical properties and biological interactions continue to uncover novel applications, solidifying its position in contemporary chemical research.